![molecular formula C12H11N3O4S B5662345 2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B5662345.png)
2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide, also known as MNTA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. MNTA belongs to the class of thiazole compounds, which have been shown to possess various biological activities.
Mechanism of Action
The mechanism of action of 2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, studies have suggested that this compound exerts its biological activities by inhibiting various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. Studies have suggested that this compound can induce apoptosis in cancer cells, inhibit the growth of bacterial and fungal strains, and reduce inflammation. In addition, this compound has been shown to possess antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. This compound has also been shown to possess various biological activities, making it a potential candidate for the development of therapeutic agents. However, there are also limitations to the use of this compound in lab experiments. This compound has not been extensively studied in vivo, and its safety and toxicity profiles are not well understood.
Future Directions
There are several future directions for the study of 2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide. Further studies are needed to understand the mechanism of action of this compound and its potential as a therapeutic agent. In addition, studies are needed to determine the safety and toxicity profiles of this compound. Future studies could also focus on the development of this compound derivatives with improved biological activities and reduced toxicity. Overall, the study of this compound has the potential to lead to the development of new therapeutic agents for the treatment of various diseases.
Synthesis Methods
2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide can be synthesized using a multi-step process that involves the reaction of 2-amino-4-nitrophenol with thiosemicarbazide, followed by the reaction of the resulting product with chloroacetyl chloride. The final step involves the reaction of the intermediate with methoxyamine hydrochloride to yield this compound. This synthesis method has been optimized to obtain high yields of this compound with good purity.
Scientific Research Applications
2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide has been extensively studied for its potential as a therapeutic agent. It has been shown to possess various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This compound has been tested against various bacterial and fungal strains and has shown promising results. In addition, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. This compound has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Properties
IUPAC Name |
2-methoxy-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O4S/c1-19-6-11(16)14-12-13-10(7-20-12)8-2-4-9(5-3-8)15(17)18/h2-5,7H,6H2,1H3,(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDTGCYGZKXQZTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1=NC(=CS1)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
7.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24793007 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.